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Compound of Interest

Compound Name: Stachybotramide

Cat. No.: B160389

For the attention of researchers, scientists, and drug development professionals, this technical
guide addresses the current landscape of scientific knowledge regarding the biological
activities of Stachybotramide, a secondary metabolite produced by fungi of the Stachybotrys
genus.

Despite significant interest in the diverse bioactive compounds produced by Stachybotrys
species, a comprehensive review of publicly accessible scientific literature reveals a notable
scarcity of specific data on the biological activities of Stachybotramide. While its chemical
structure is documented, detailed in-vitro or in-vivo studies elucidating its specific cytotoxic,
anti-inflammatory, antimicrobial, or enzyme-inhibiting properties are not readily available. This
guide, therefore, aims to provide a transparent account of the current knowledge gap and to
contextualize the potential areas of interest for future research by examining the broader
biological activities of related compounds from the Stachybotrys genus.

Chemical Identity of Stachybotramide

Stachybotramide is a recognized chemical entity with a defined molecular structure. Its
presence has been reported in fungal species such as Stachybotrys cylindrospora and the
well-known "black mold," Stachybotrys chartarum. The chemical formula for Stachybotramide
is C25H35NO05, and its structure is cataloged in chemical databases such as PubChem[1].

Biological Activities: A Void in the Current Literature
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Extensive searches for specific biological activities of Stachybotramide have yielded no
quantitative data from cytotoxic, anti-inflammatory, antimicrobial, or enzyme inhibition assays.
Consequently, the creation of structured data tables and detailed experimental protocols as
initially intended for this guide is not feasible at this time. The scientific community has yet to
publish in-depth studies that would allow for a thorough evaluation of its therapeutic potential or
toxicological profile.

The Broader Context: Bioactivities of Stachybotrys
Metabolites

While information on Stachybotramide is sparse, the genus Stachybotrys is a known producer
of a wide array of secondary metabolites with significant biological activities. These fungi are
recognized as a source of compounds with unique chemical structures that hold potential for
the discovery of new drugs[1].

Research on extracts and isolated compounds from Stachybotrys chartarum has revealed a
range of biological effects, including potent cytotoxic activity against various human tumor cell
lines. This suggests that the genus produces compounds with potential applications in
oncology. Furthermore, metabolites from Stachybotrys have demonstrated a broad spectrum of
industrial and biotechnological potential.

For instance, a compound designated as SMTP-7, isolated from Stachybotrys microspora, has
shown promising anti-inflammatory and antioxidant activities in a mouse model of acute kidney
injury[2]. This highlights the potential for discovering medically relevant compounds within this
fungal genus.

Future Directions and a Call for Research

The absence of specific biological data for Stachybotramide represents a significant
knowledge gap and a compelling opportunity for future research. The established bioactivity of
other metabolites from the Stachybotrys genus provides a strong rationale for the investigation
of Stachybotramide.

Key areas for future investigation should include:
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« |solation and Purification: Development of robust protocols for the isolation and purification of
Stachybotramide in sufficient quantities for comprehensive biological screening.

o Cytotoxicity Screening: Evaluation of the cytotoxic effects of Stachybotramide against a
panel of human cancer cell lines to determine its potential as an anticancer agent.

e Anti-inflammatory Assays: Investigation of its ability to modulate inflammatory pathways
using in-vitro and in-vivo models.

o Antimicrobial Testing: Screening for activity against a broad spectrum of pathogenic bacteria
and fungi.

» Enzyme Inhibition Profiling: Assessing its potential to inhibit key enzymes involved in various
disease processes.

e Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent research should focus on elucidating the underlying molecular mechanisms and
signaling pathways.

Conclusion

In conclusion, while Stachybotramide is a known metabolite from the Stachybotrys genus,
there is a profound lack of specific data regarding its biological activities in the current scientific
literature. This technical guide serves to highlight this critical gap and to encourage the
scientific community to undertake the necessary research to uncover the potential of this
intriguing natural product. The broader context of bioactive compounds from Stachybotrys
suggests that Stachybotramide could possess valuable pharmacological properties awaiting
discovery. Further investigation is imperative to unlock its potential contributions to medicine
and biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Stachybotramide | C25H35NOS5 | CID 10477748 - PubChem [pubchem.ncbi.nim.nih.gov]

o 2. Potent efficacy of Stachybotrys microspora triprenyl phenol-7, a small molecule having
anti-inflammatory and antioxidant activities, in a mouse model of acute kidney injury -
PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [Stachybotramide: An Overview of a Metabolite
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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